1,1,1,5,5,5-Hexamethyltrisiloxane

• InChI: InChI=1S/C6H18O2Si3/c1-10(2,3)7-9-8-11(4,5)6/h1-6H3
• InChI Key: QUSIXTNHZHDRQZ-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)O[Si]O[Si](C)(C)C
• Molecular Formula: C6H18O2Si3
• DSSTOX Substance ID: DTXSID20537808
• Molecular Weight: 206.46 g/mol
• CAS RN: 93254-88-7

Description

1,1,1,5,5,5-Hexamethyltrisiloxane is a chemical compound with the molecular formula C6H20O2Si3. It is also known by other names such as Trisiloxane, 1,1,1,5,5,5-hexamethyl-.

Synthesis Analysis

The synthesis of 1,1,1,5,5,5-Hexamethyltrisiloxane involves the use of TMDS, dimethyldichlorosilane, and deionized water. These are mixed for three days at room temperature. The crude product is then neutralized, dried, and distilled under reduced pressure to obtain a colorless transparent liquid.

Molecular Structure Analysis

The molecular structure of 1,1,1,5,5,5-Hexamethyltrisiloxane can be viewed using Java or Javascript. It has an average mass of 208.478 Da and a Monoisotopic mass of 208.077103 Da.

Chemical Reactions Analysis

1,1,1,5,5,5-Hexamethyltrisiloxane is involved in the preparation of 2-bis (3-allyl-4-hydroxyphenyl)hexafluoropropane, which is associated with inorganic siloxane polymer and used as a coating material for the detection of toxic chemical warfare agents.

Physical And Chemical Properties Analysis

1,1,1,5,5,5-Hexamethyltrisiloxane has a boiling point of 148.2±23.0 °C at 760 mmHg and a vapor pressure of 5.4±0.3 mmHg at 25°C. It has an enthalpy of vaporization of 36.9±3.0 kJ/mol and a flash point of 43.4±22.6 °C. Its density is 0.819 g/mL at 25 °C.

Scientific Research Applications

Plant Growth and Defense Mechanisms

The compound is found in the methanol extract of Sesamum indicum leaf, which has been used to improve the germination rate, plant growth, and protection against natural stress in Vigna radiata L. . .

Silylation of Arenes

. This process is crucial in the synthesis of various organic compounds.

Synthesis of Agricultural Adjuvants

. This product is an agricultural adjuvant, which enhances the effectiveness of pesticides.

Sensory Performance Enhancer in Cosmetics

. These enhancers improve the feel, spreadability, and overall performance of cosmetic products.

Preparation of Coating Materials for Detection of Toxic Agents

. .

Silylating Agent

. .

Safety and Hazards

In case of inhalation, move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and consult a doctor immediately. Do not use mouth to mouth resuscitation if the victim ingested or inhaled the chemical.

Mechanism of Action

Target of Action

1,1,1,5,5,5-Hexamethyltrisiloxane is a chemical compound that is primarily used as a reagent in the synthesis of other compounds . Its primary targets are the molecules it reacts with during these synthesis processes .

Mode of Action

The compound interacts with its targets through chemical reactions, facilitating the synthesis of new compounds . For instance, it is involved in the preparation of 2-bis(3-allyl-4-hydroxyphenyl)hexafluoropropane, which is associated with inorganic siloxane polymer .

Biochemical Pathways

The specific biochemical pathways affected by 1,1,1,5,5,5-Hexamethyltrisiloxane depend on the compounds it is used to synthesize. For example, in the synthesis of 2-bis(3-allyl-4-hydroxyphenyl)hexafluoropropane, it may affect pathways related to inorganic siloxane polymers .

Pharmacokinetics

Its physical properties, such as its liquid state and molecular weight (208478 Da ), can influence its behavior in a chemical reaction.

Result of Action

The molecular and cellular effects of 1,1,1,5,5,5-Hexamethyltrisiloxane’s action are primarily seen in the new compounds it helps to synthesize. For instance, when used to prepare 2-bis(3-allyl-4-hydroxyphenyl)hexafluoropropane, it contributes to the formation of an inorganic siloxane polymer that can be used as a coating material for the detection of toxic chemical warfare agents .